Cas no 1955547-48-4 (rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde)

• Product Name: rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde
• CAS No: 1955547-48-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD30011379
• CID: 5241420
• PubChem ID: 122164070
• Update Time: 2025-06-08

rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel-
• rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde

• MDL： MFCD30011379
• Inchi： 1S/C11H16N2O2/c1-2-13-7-10(6-12-13)11-9(8-14)4-3-5-15-11/h6-9,11H,2-5H2,1H3/t9-,11+/m0/s1
• InChI Key： HQGFWHZRZTYHGL-GXSJLCMTSA-N
• SMILES： [C@@H]1(C2=CN(CC)N=C2)OCCC[C@H]1C=O

Additional information on rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde

Introduction to Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde (CAS No. 1955547-48-4)

Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, with the CAS number 1955547-48-4, is characterized by its unique structural framework, which combines a pyrazole moiety with an oxane ring system. The presence of these functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The compound's molecular structure, featuring a chiral center at the oxane ring, allows for the synthesis of enantiomerically pure derivatives, which are crucial in modern drug design. The pyrazole moiety is particularly noteworthy, as it is a common pharmacophore in many biologically active molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde enhances its potential as a building block for pharmacologically relevant compounds.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The oxime aldehyde functionality present in this compound makes it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner. This functionality has been exploited in the synthesis of protease inhibitors, which are essential in treating conditions such as cancer and infectious diseases.

One of the most compelling aspects of Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde is its potential application in the field of medicinal chemistry. The compound's ability to serve as a precursor for more complex molecules has been demonstrated in several recent studies. For instance, researchers have utilized this compound to synthesize novel analogs of known drugs, improving their efficacy and reducing side effects. These studies highlight the importance of having versatile intermediates like Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde in drug discovery pipelines.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a chiral auxiliary, which is then coupled to a pyrazole derivative. Subsequent functionalization steps introduce the oxime aldehyde group, resulting in the final product. This synthetic route exemplifies the elegance and precision required in constructing complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the utility of Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have guided the optimization of its structure to improve binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug design, complementing traditional experimental methods.

The pharmaceutical industry has shown particular interest in derivatives of Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carbaldehyde due to their potential therapeutic applications. For example, researchers have explored its use in developing treatments for neurological disorders by targeting specific enzymes involved in neurodegeneration. The pyrazole group's ability to modulate enzyme activity makes it an ideal candidate for such applications.

In conclusion, Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-ylo)xaneoxane-carbaldehyde (CAS No. 1955547-48-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is likely to grow even further.